N-(1-cyano-1-methylethyl)-2-[(3-ethynylphenyl)[(methylcarbamoyl)methyl]amino]-N-methylacetamide

• IUPAC Name: 2-(N-[2-[2-cyanopropan-2-yl(methyl)amino]-2-oxoethyl]-3-ethynylanilino)-N-methylacetamide
• InChI: InChI=1S/C18H22N4O2/c1-6-14-8-7-9-15(10-14)22(11-16(23)20-4)12-17(24)21(5)18(2,3)13-19/h1,7-10H,11-12H2,2-5H3,(H,20,23)
• InChI Key: GFOJLCAGSXPHKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)N(C)C(=O)CN(CC(=O)NC)C1=CC=CC(=C1)C#C
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups within the molecule. Tools like X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the cyano group might undergo reactions like reduction to a primary amine or addition reactions with nucleophiles. The ethynyl group could participate in reactions typical of alkynes, like hydration or oxidative cleavage.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups it contains. Properties like solubility, melting point, boiling point, and reactivity could be predicted based on these factors.

Mechanism of Action

Without specific context (like biological activity), it’s hard to comment on the “mechanism of action” of this compound. If it’s a drug or a biologically active compound, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its structure and properties, and investigating its potential applications (for example, in medicine or materials science) based on its structure and reactivity.